3-(1-(2-(1H-indol-1-yl)acetyl)piperidin-3-yl)-4-cyclopropyl-1-(2-methoxyethyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 4-cyclopropyl-5-[1-(2-indol-1-ylacetyl)piperidin-3-yl]-2-(2-methoxyethyl)-1,2,4-triazol-3-one
• InChI: InChI=1S/C23H29N5O3/c1-31-14-13-27-23(30)28(19-8-9-19)22(24-27)18-6-4-11-26(15-18)21(29)16-25-12-10-17-5-2-3-7-20(17)25/h2-3,5,7,10,12,18-19H,4,6,8-9,11,13-16H2,1H3
• InChI Key: IFHMDGHUIRLWHV-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)N(C(=N1)C2CCCN(C2)C(=O)CN3C=CC4=CC=CC=C43)C5CC5
• Molecular Formula: C23H29N5O3
• Molecular Weight: 423.5 g/mol

Description

3-(1-(2-(1H-indol-1-yl)acetyl)piperidin-3-yl)-4-cyclopropyl-1-(2-methoxyethyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C23H29N5O3 and its molecular weight is 423.517. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

Several studies have synthesized and evaluated the antimicrobial activities of 1,2,4-triazole derivatives. For example, Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives and screened them for their antimicrobial activities, finding some to possess good or moderate activities against test microorganisms (Bektaş et al., 2007).

Anticancer Activities

Research into the anticancer potential of triazole derivatives has shown promising results. For instance, compounds with a 1,2,4-triazole moiety have been evaluated for their anticancer activity against various cancer cell lines, highlighting the potential of these compounds in oncology (Elganzory et al., 2022).

Enzyme Inhibition

Compounds containing the 1,2,4-triazole core have also been investigated for their enzyme inhibitory activities. Virk et al. (2018) synthesized N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide derivatives and evaluated their inhibition potential against enzymes such as bovine carbonic anhydrase and acetylcholinesterase, with some compounds demonstrating significant inhibitory activity (Virk et al., 2018).

Molecular Docking Studies

Molecular docking studies have been conducted to understand the interaction of triazole derivatives with biological targets. Karayel (2021) performed a detailed study of benzimidazole derivatives bearing 1,2,4-triazole, analyzing their mechanism behind anti-cancer properties through molecular docking, highlighting the therapeutic potential of these compounds (Karayel, 2021).